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Compound of Interest

Compound Name: Apalutamide D4

Cat. No.: B8117028

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
Apalutamide-d4 analytical standard, a critical tool for researchers and professionals in drug
development. This document outlines key suppliers, product specifications, and a detailed
experimental protocol for its application in bioanalytical methods.

Apalutamide-d4, the deuterium-labeled analogue of the potent androgen receptor inhibitor
Apalutamide, serves as an ideal internal standard for quantitative analysis by liquid
chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures accuracy and
precision in the determination of Apalutamide concentrations in various biological matrices.

Commercial Availability

Apalutamide-d4 analytical standards are available from several reputable suppliers. The
following table summarizes the offerings from key vendors. Please note that pricing and
availability are subject to change and should be confirmed directly with the suppliers.
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. Catalog ] Available
Supplier Product Name Purity .
Number Quantities
MedchemExpres )
Apalutamide-d4 HY-16335S >99% 1mg, 5mg, 10mg
s
] ] -~ High Purity (CoA ) )
Simson Pharma Apalutamide D4 Not specified ) Inquire for details
provided)
] High Purity (CoA ] ]
SynZeal Apalutamide D4 SZ-A086D04 ) Inquire for details
provided)
DC Chemicals Apalutamide D4 Not specified High Purity Inquire for details
GlpBio Apalutamide D4 GC60589 >98% 1mg, 5mg, 10mg

Experimental Protocol: Quantification of
Apalutamide in Human Plasma using LC-MS/MS
with Apalutamide-d4 as an Internal Standard

This section details a typical experimental protocol for the analysis of Apalutamide in human
plasma, adapted from established bioanalytical methods.

Materials and Reagents

e Apalutamide analytical standard
e Apalutamide-d4 internal standard
e Human plasma (blank)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

e Water (deionized, 18 MQ-cm)
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» Protein precipitation solvent (e.g., Acetonitrile)

Preparation of Stock and Working Solutions

o Apalutamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Apalutamide in
methanol.

o Apalutamide-d4 Internal Standard (I1S) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Apalutamide-d4 in methanol.[1]

» Working Solutions: Prepare serial dilutions of the Apalutamide stock solution in 50%
methanol to create calibration standards and quality control (QC) samples at various
concentrations. Prepare a working solution of the Apalutamide-d4 IS at an appropriate
concentration (e.g., 100 ng/mL) in 50% methanol.

Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (calibration standard, QC, or unknown), add 20 pL of the
Apalutamide-d4 IS working solution.

o \Vortex briefly.

e Add 300 pL of cold acetonitrile to precipitate plasma proteins.
e Vortex for 1 minute.

e Centrifuge at 12,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

e Inject an aliquot (e.g., 5 pL) into the LC-MS/MS system.

LC-MS/MS Conditions

 Liquid Chromatography (LC) System: A high-performance liquid chromatography system.
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e Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 pm).

» Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).
e Flow Rate: 0.4 mL/min.
e Column Temperature: 40°C.

o Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

* lonization Mode: Positive ion mode.

e Multiple Reaction Monitoring (MRM) Transitions:
o Apalutamide: m/z 478.1 - 365.1
o Apalutamide-d4: m/z 482.1 - 369.1

o Data Analysis: Quantify Apalutamide by calculating the peak area ratio of the analyte to the
internal standard.

Workflow for Procurement and Use of Apalutamide-
d4 Analytical Standard

The following diagram illustrates the typical workflow from identifying the need for an analytical
standard to its final use in a research or development setting.
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Procurement and Use of Apalutamide-d4 Analytical Standard
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Caption: Workflow for procuring and using an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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